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Compound of Interest

Compound Name: Bromophene

Cat. No.: B1221701 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological profiles of various

bromophenol compounds. Bromophenols are a class of chemicals used as flame retardants,

wood preservatives, and intermediates in chemical synthesis.[1][2] Due to their widespread use

and potential for environmental persistence, a thorough understanding of their toxicological

effects is crucial for risk assessment and the development of safer alternatives.[3] This

document summarizes key quantitative toxicological data, details experimental methodologies

from pivotal studies, and visualizes key signaling pathways and experimental workflows.

Core Toxicological Data
The toxicity of bromophenol compounds varies depending on the number and position of

bromine atoms on the phenol ring.[3] The following tables summarize acute and chronic toxicity

data for several common bromophenols, providing a comparative overview of their toxic

potential across different species and exposure routes.

Table 1: Acute Toxicity Data for Bromophenol Compounds
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Compound Organism
Exposure
Route

Endpoint Value Reference

2,4,6-

Tribromophen

ol (2,4,6-

TBP)

Rat Oral LD50
1486 - >5000

mg/kg bw
[4][5]

2,4,6-

Tribromophen

ol (2,4,6-

TBP)

Rat Dermal LD50
>2000 mg/kg

bw
[4]

2,4,6-

Tribromophen

ol (2,4,6-

TBP)

Rat
Inhalation

(4h)
LC50

>50,000

mg/m³
[4]

2-

Bromophenol

(2-BP)

Rat Oral LD50
652 mg/kg

bw
[4]

4-

Bromophenol

(4-BP)

- Oral -
Harmful if

swallowed
[6]

Pentabromop

henol (PBP)
Rat Oral LD50

250-300

mg/kg bw
[4]

2,4-

Dibromophen

ol (2,4-DBP)

Scenedesmu

s

quadricauda

Aquatic 96h EC50 8.73 mg/L [7]

2,6-

Dibromophen

ol (2,6-DBP)

Scenedesmu

s

quadricauda

Aquatic 96h EC50 9.90 mg/L [7]

2,4,6-

Tribromophen

ol (2,4,6-

TBP)

Scenedesmu

s

quadricauda

Aquatic 96h EC50 2.67 mg/L [7]
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2,4-

Dibromophen

ol (2,4-DBP)

Daphnia

magna
Aquatic 48h EC50 2.17 mg/L [7]

2,6-

Dibromophen

ol (2,6-DBP)

Daphnia

magna
Aquatic 48h EC50 2.78 mg/L [7]

2,4,6-

Tribromophen

ol (2,4,6-

TBP)

Daphnia

magna
Aquatic 48h EC50 1.57 mg/L [7]

2,4,6-

Tribromophen

ol (2,4,6-

TBP)

Cyprinus

carpio (Carp)
Aquatic 96h LC50 1.1 mg/L [3]

Pentabromop

henol (PBP)
Fish Aquatic 96h LC50 0.1 mg/L [4]

LD50: Median Lethal Dose. LC50: Median Lethal Concentration. EC50: Median Effective

Concentration. bw: body weight.

Table 2: Chronic and Developmental Toxicity Data for Bromophenol Compounds
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Compound Organism Study Type Endpoint Value Reference

2,4,6-

Tribromophen

ol (2,4,6-

TBP)

Rat
Development

al
NOAEL

300 mg/kg

bw/day
[8]

2-

Bromophenol

(2-BP)

Daphnia

magna

21-day

Reproduction
NOEC 0.2 mg/L [4]

2,4,6-

Tribromophen

ol (2,4,6-

TBP)

Daphnia

magna

21-day

Reproduction
NOEC 0.1 mg/L [4]

NOAEL: No Observed Adverse Effect Level. NOEC: No Observed Effect Concentration.

Key Experimental Protocols
The following sections detail the methodologies for key toxicological assessments cited in this

guide. These protocols are essential for the replication and interpretation of the presented

toxicological data.

OECD TG 422: Combined Repeated Dose Toxicity Study
with the Reproduction/Developmental Toxicity
Screening Test
This test guideline is designed to provide information on the possible health hazards arising

from repeated exposure to a substance over a prolonged period, including effects on

reproductive performance.

Test Species: Sprague-Dawley (SD) rats.[3]

Administration: Gavage.[3]

Dosage Levels: 0 (vehicle), 100, 300, and 1,000 mg/kg/day.[3]
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Duration: Males are dosed for 42 days (14 days pre-mating, during mating, and 14 days

post-mating). Females are dosed for 14 days pre-mating, during mating, gestation, and up to

day 4 of lactation.[3]

Parental Animals Parameters Monitored:

Clinical signs, body weight, food consumption.[3]

Estrous cycles, copulation, fertility, gestation duration, parturition.[3]

Organ weights, hematology, and clinical chemistry.[3]

Offspring Parameters Monitored:

Viability, number of pups, body weight, and clinical signs.[3]

OECD TG 201: Freshwater Alga and Cyanobacteria,
Growth Inhibition Test
This guideline specifies a method for determining the toxicity of substances to freshwater algae

and cyanobacteria by measuring the inhibition of their growth.

Test Species:Scenedesmus quadricauda.[7]

Exposure: Logarithmic growth phase algae are exposed to a series of bromophenol

concentrations in triplicate for 96 hours.[7]

Maintenance: 50% of the exposure solution is replaced every 24 hours.[7]

Initial Cell Density: Approximately 1.0 × 10⁵ cells/mL.[7]

Endpoint: Cell density is measured every 24 hours using a hemocytometer to determine the

EC50 value.[7]

In Vitro Apoptosis Assay in Human Peripheral Blood
Mononuclear Cells (PBMCs)
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This protocol is used to assess the potential of bromophenols to induce programmed cell death

(apoptosis).

Test System: Human PBMCs isolated from leukocyte-platelet buffy coats.[3]

Test Compounds: 2,4,6-Tribromophenol (2,4,6-TBP) and Pentabromophenol (PBP).[3]

Concentrations: Ranging from 0.01 to 50 µg/mL.[3]

Incubation Time: 24 hours.[3]

Endpoints Measured:

Phosphatidylserine exposure (Annexin V staining).[3]

Mitochondrial membrane potential.[3]

Cytosolic calcium ion levels.[3]

Activation of caspases-3, -8, and -9.[3]

Cleavage of Poly (ADP-ribose) polymerase-1 (PARP-1).[3]

DNA fragmentation and chromatin condensation.[3]

Signaling Pathways and Experimental Workflows
Bromophenols can exert their toxic effects through the modulation of various cellular signaling

pathways. The following diagrams, generated using the DOT language, illustrate these

pathways and common experimental workflows for toxicological assessment.

Workflow for Endocrine Disruption Assessment

In Vitro Screening
(e.g., receptor binding assays,

reporter gene assays)

In Vivo Assays
(e.g., uterotrophic assay,

hershberger assay)

Positive Hit Mechanism of Action Studies
(e.g., steroidogenesis assays,
thyroid hormone disruption)

Confirmation Multi-generational Studies
(e.g., OECD TG 422)

Elucidation Risk AssessmentData Integration
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Click to download full resolution via product page

Caption: A generalized workflow for assessing the endocrine-disrupting potential of

bromophenols.[3]

2,4,6-TBP Induced Apoptosis via the Mitochondrial Pathway

2,4,6-Tribromophenol
(2,4,6-TBP)

Mitochondrial
Membrane Potential

(ΔΨm) Decrease

Caspase-9
Activation

Caspase-3
Activation

PARP-1
Cleavage Apoptosis

Click to download full resolution via product page

Caption: The proposed mechanism of 2,4,6-TBP-induced apoptosis in human PBMCs.[3]
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General Workflow for Antioxidant Activity Testing

Sample Preparation
(Bromophenol Dissolution)

Antioxidant Assays
(DPPH, ABTS, FRAP, ORAC)

Spectrophotometric/
Fluorometric Reading

Data Analysis
(IC50/TEAC/FRAP values) Interpretation

Modulation of Cellular Calcium Signaling by Bromophenols

Bromophenols
(e.g., 2,4-DBP, 2,4,6-TBP)

Voltage-Dependent
Ca²⁺ Channels

Inhibition

Increased Intracellular
Ca²⁺ from Stores

Decreased Ca²⁺ Influx

Endocrine Disruption
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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